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Introduction

AZD8329 is a potent and selective inhibitor of the enzyme 11[3-hydroxysteroid dehydrogenase
type 1 (11B-HSD1).[1] This enzyme is responsible for the intracellular conversion of inactive
cortisone to active cortisol, a glucocorticoid implicated in the pathophysiology of metabolic
syndrome. By inhibiting 113-HSD1, AZD8329 reduces local cortisol concentrations in key
metabolic tissues such as the liver and adipose tissue, offering a potential therapeutic strategy
for conditions like type 2 diabetes and obesity.[1][2][3] These application notes provide a
summary of the available preclinical data on the oral administration of AZD8329 and detailed
protocols for its evaluation in a research setting.

Mechanism of Action

AZD8329 acts as a competitive inhibitor of 113-HSD1, preventing the regeneration of active
glucocorticoids within target cells. This tissue-specific modulation of glucocorticoid levels is
hypothesized to improve insulin sensitivity, reduce hepatic glucose production, and decrease
adiposity without causing systemic adrenal suppression.
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Caption: Mechanism of action of AZD8329.

In Vitro Potency

AZD8329 has demonstrated high potency and selectivity for 113-HSD1 across multiple species
in in vitro assays.
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. Selectivity vs. 11B-
Species Assay System IC50 (nM)

HSD2

Recombinant 113-

Human 9 >5000x
HSD1

Human Isolated Adipocytes 2 >5000x
Recombinant 113-

Rat 89 Not Reported
HSD1
Recombinant 113-

Dog 15 Not Reported

HSD1

Data sourced from
AstraZeneca Open

Innovation.[1]

Preclinical Pharmacokinetics (Oral Administration)

Detailed pharmacokinetic data for AZD8329 in preclinical species is not extensively published.
The following table summarizes available information and provides representative data for a
similar class of compounds where specific AZD8329 data is unavailable.
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. Dose Formulati Cmax AUC Bioavaila
Species Tmax (h) .
(mgl/kg) on (ng/mL) (ng-h/mL)  Dbility (%)

~5x IC50
HPMC Not Not Not
Rat 10 ) (plasma
vehicle Reported Reported Reported
conc.)

b Not Not Not Not Not Not
0g
Reported Reported Reported Reported Reported Reported

Note:
Quantitativ
e
pharmacok
inetic
parameters
for
AZD8329
in rats and
dogs are
not publicly
available.
The
provided
rat data
indicates
plasma
levels
achieved
relative to
the in vitro
1C50.[1]

In Vivo Efficacy in Animal Models

While specific quantitative data for AZD8329 in diet-induced obese (DIO) mice is limited due to
its poor potency against the murine enzyme, studies with other potent 113-HSD1 inhibitors in
this model have shown significant beneficial effects on metabolic parameters.[4] A bone-

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://openinnovation.astrazeneca.com/preclinical-research/preclinical-molecules/azd8329.html
https://www.benchchem.com/product/b1684384?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621984/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

targeted conjugate of AZD8329 has demonstrated efficacy in mitigating high-fat diet-induced
obesity and improving glucose handling in mice.[5]

Animal Model Treatment Duration Key Findings
) Another rodent-active Significant reduction
Diet-Induced Obese . .
Vi AZ 113-HSD1 Not Reported in adipose mass and
ice
inhibitor weight gain.[1]
Mitigated body weight
gain, reduced white
High-Fat Diet-Fed (DSS)6-AZD8329 adipose tissue
) Not Reported )
Mice (bone-targeted) accumulation, and

improved glucose

tolerance.[5]

Preclinical Safety and Toxicology

Information regarding the preclinical safety and toxicology of AZD8329 is not publicly available.
As with any investigational compound, appropriate safety assessments should be conducted in
accordance with regulatory guidelines.

Experimental Protocols
Protocol 1: Oral Administration of AZD8329 in Rats

Objective: To assess the pharmacokinetic profile and/or in vivo efficacy of orally administered
AZD8329 in rats.

Materials:

AZD8329

Vehicle: 0.5% (w/v) Hydroxypropyl methylcellulose (HPMC) in water containing 0.1% (w/v)
Polysorbate 80

Male Han Wistar rats (or other appropriate strain)

Oral gavage needles
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» Blood collection supplies (e.g., EDTA-coated tubes, syringes)
e Centrifuge

e Freezer (-20°C or -80°C)

Procedure:

o Formulation Preparation: Prepare a suspension of AZD8329 in the HPMC vehicle at the
desired concentration. Ensure the suspension is homogenous before each administration.

e Animal Dosing:

o For acute studies, administer a single oral dose of AZD8329 (e.g., 10 mg/kg) via gavage.
[1] A dose range of 0.3 to 250 mg/kg has been used in dose-response studies.[4]

o For repeat-dose studies, administer AZD8329 once daily for the desired duration (e.g., 7
consecutive days).[4]

e Blood Sampling (for Pharmacokinetics):

o Collect blood samples at predetermined time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 6, 8,
12, and 24 hours).

o Immediately place blood into EDTA-coated tubes and centrifuge to separate plasma.
o Store plasma samples at -20°C or -80°C until analysis.
 Tissue Collection (for Pharmacodynamics):

o At the end of the study, euthanize animals and collect target tissues (e.g., liver, adipose
tissue).

o Process tissues immediately for ex vivo analysis or flash-freeze in liquid nitrogen and store
at -80°C.
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Caption: Experimental workflow for oral administration studies.

Protocol 2: Ex Vivo 113-HSD1 Activity Assay in Adipose
Tissue

Objective: To measure the inhibitory effect of AZD8329 on 11[3-HSD1 activity in adipose tissue
collected from treated animals.

Materials:
¢ Adipose tissue samples
o [3H]-cortisone (radiolabeled substrate)

¢ Unlabeled cortisone
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* NADPH (cofactor)

e Phosphate buffer (e.g., 0.1 mol/L, pH 7.6)

o Ethyl acetate (for extraction)

 Scintillation vials and fluid

 Liquid scintillation counter

o HPLC system with a radiodetector (optional, for separation of cortisol and cortisone)
Procedure:

o Tissue Homogenization (if necessary): Homogenize adipose tissue samples in an
appropriate buffer to prepare a protein extract.

e |ncubation:

[e]

In a reaction tube, combine the adipose tissue preparation (e.g., 200 ug of protein extract)
with phosphate buffer.

[e]

Add [3H]-cortisone and unlabeled cortisone to the desired final concentration.

o

Initiate the reaction by adding NADPH.

[¢]

Incubate at 37°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in
the linear range.

e Reaction Termination and Extraction:
o Stop the reaction by adding a quenching solution (e.g., ice-cold buffer or organic solvent).
o Extract the steroids from the aqueous phase using ethyl acetate.

¢ Quantification:

o Evaporate the organic solvent and reconstitute the steroid residue.
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o Separate [3H]-cortisone and the product, [3H]-cortisol, using HPLC with a radiodetector.

o Alternatively, use a scintillation counter to measure the total radioactivity in the aqueous
and organic phases after a differential extraction step.

o Data Analysis:

o Calculate the percentage conversion of [3H]-cortisone to [3H]-cortisol.

o Compare the conversion rates between vehicle-treated and AZD8329-treated groups to
determine the extent of enzyme inhibition.

Ex Vivo 113-HSD1 Activity Assay

Adipose Tissue
Sample

Incubation with
[3H]-Cortisone & NADPH

Steroid
Extraction

Quantification of
[3H]-Cortisol

Data Analysis
(% Inhibition)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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